Cas no 61540-12-3 (Octanethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester)

Octanethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester structure
61540-12-3 structure
Product Name:Octanethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester
CAS No:61540-12-3
MF:C12H22O2S
MW:230.366882801056
CID:475728
PubChem ID:12289501
Update Time:2025-04-19

Octanethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Octanethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester
    • S-tert-butyl 3-oxooctanethioate
    • 61540-12-3
    • DTXSID70484813
    • Inchi: 1S/C12H22O2S/c1-5-6-7-8-10(13)9-11(14)15-12(2,3)4/h5-9H2,1-4H3
    • InChI Key: KJDWWEBKUPCUBA-UHFFFAOYSA-N
    • SMILES: S(C(CC(CCCCC)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 230.13416
  • Monoisotopic Mass: 230.13405111g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • PSA: 34.14
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